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Compound of Interest

Compound Name: 3-Methylisoquinoline

Cat. No.: B074773

Essential Safety and Handling Guide for 3-
Methylisoquinoline

This guide provides immediate, essential safety protocols and logistical information for handling
3-Methylisoquinoline in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe operational procedures and proper disposal.

Chemical and Physical Properties

A summary of the key quantitative data for 3-Methylisoquinoline is presented below.
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Property Value Source(s)
Molecular Formula C1oHoN [1112][3]
Molecular Weight 143.19 g/mol [1103114]
Appearance .Cok.)rless to. slight yellowish 5]
liquid or solid

Melting Point 62-65 °C [31[41[6]
Boiling Point 251 °C [3][4][6]
Vapor Pressure 0.00952 mmHg [1]

Solubility

Sparingly soluble in water;
readily soluble in organic
solvents such as ethanol,

acetone, and chloroform.

[5]

Hazard Identification and Personal Protective

Equipment (PPE)

3-Methylisoquinoline is classified as an irritant that can cause skin and serious eye irritation,

and may lead to respiratory irritation.[1][2][4] Adherence to the following PPE guidelines is

mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale and Source(s)

Respiratory Protection

- Nuisance Exposure: NIOSH-
approved N95 (US) or P1 (EU
EN 143) dust mask. - Higher-
Level Protection/Spills:
NIOSH-approved OV/AG/P99
(US) or ABEK-P2 (EU EN 143)
respirator cartridges. A full-face
supplied air respirator may be
necessary if it is the sole

means of protection.

To prevent respiratory tract

irritation from dust or vapors.[2]

(410718l

Eye and Face Protection

- Chemical safety goggles or a
full-face shield (minimum 8-
inch).

To protect against splashes
and dust, preventing serious
eye irritation.[4][7][9]

Hand Protection

- Chemical-resistant gloves
(e.g., nitrile, neoprene)

compliant with EN 374 and
Regulation (EU) 2016/425.

To prevent skin contact and
irritation.[2][ 7] Gloves should
be inspected before use and
changed regularly (e.g., every
30-60 minutes) or immediately

if contaminated or damaged.[2]

[7](8]

Body Protection

- Laboratory coat. - For larger
quantities or splash risk, a
chemical-resistant apron or

coveralls should be worn.

To protect skin and personal
clothing from contamination.
[10][11][12]

Operational and Disposal Plans: A Step-by-Step

Guide

A systematic approach to handling and disposal is critical for safety and environmental

protection.

Safe Handling Workflow Diagram
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BENCHE

Preparation Phase

Review Safety Data Sheet (SDS)

A

Don Appropriate PPE

A

Ensure Engineering Controls are Active
(Fume Hood, Ventilation)

Begin Work

Handlin; Phase

Handle in a Fume Hood

A

Avoid Dust and Aerosol Formation

A

Avoid Contact with Skin and Eyes

A

Practice Good Personal Hygiene
(Wash hands, no eating/drinking)

After Use Generate Waste

Storage Waste Disposal Phase

Y

Store in a Tightly Closed Container

Segregate 3-Methylisoquinoline Waste

A A

Keep in a Cool, Dry, Well-Ventilated Area Use a Labeled, Sealed Hazardous Waste Container

A

Store Locked Up

A

Consult Licensed Disposal Company

'

Follow Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Methylisoquinoline.
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Experimental Protocols: Handling and First Aid

Engineering Controls:

» Always handle 3-Methylisoquinoline in a well-ventilated area, preferably within a certified
chemical fume hood to minimize inhalation exposure.[11]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[9]

Personal Hygiene:

e Wash hands, forearms, and face thoroughly with soap and water after handling and before
breaks or leaving the laboratory.[2][11]

e Do not eat, drink, or smoke in areas where 3-Methylisoquinoline is handled or stored.[11]
First Aid Measures:

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[2][13]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
thoroughly with soap and plenty of water. If irritation persists, consult a physician.[2][13]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention from an ophthalmologist.[2][14]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2][13]

Spill and Disposal Procedures

Accidental Release Measures:

» Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2][11]
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e Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.[11]

o Contain: Wearing the appropriate PPE, prevent further spread of the material. Do not allow
the chemical to enter drains or waterways.[2][7]

e Clean-up (Solid): Carefully sweep or shovel the spilled solid into a suitable, labeled container
for hazardous waste disposal. Avoid creating dust.[2][9]

e Clean-up (Liquid): Absorb the spill with an inert, non-combustible material (e.g., sand,
vermiculite) and place it into a labeled hazardous waste container.[11]

Waste Disposal Plan:

» All waste containing 3-Methylisoquinoline must be treated as hazardous waste.

o Collect waste in dedicated, clearly labeled, and tightly sealed containers.[12]

» Disposal must be conducted through a licensed and approved waste disposal company.[2]

» A common disposal method involves dissolving the material in a combustible solvent and
burning it in a chemical incinerator equipped with an afterburner and scrubber.[2]

o Always adhere to your institution's Environmental Health and Safety (EHS) protocols and
comply with all local, regional, and national hazardous waste regulations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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